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Compound of Interest

Compound Name: Z-Gly-NH2

Cat. No.: B554456 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety information and best-

practice handling guidelines for Cbz-Gly-NH2 (Nα-Cbz-glycine amide). It is intended to

supplement, not replace, a thorough risk assessment conducted by qualified personnel. As

comprehensive toxicological data for this specific compound is not readily available, it should

be handled with caution, assuming it may be hazardous.

Hazard Identification and Assessment
Cbz-Gly-NH2 is a protected amino acid derivative. While specific toxicity data is limited, the

chemical structure warrants careful handling to avoid potential health effects. Based on

information for similar compounds and general principles of laboratory safety, the primary

hazards are associated with inhalation of dust, and potential skin and eye irritation upon

contact.[1]

Potential Health Effects:

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[1]

Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.[1]

Eye Contact: May cause eye irritation.[1]

Ingestion: May be harmful if swallowed.[1]
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At present, there is no data available on carcinogenic, mutagenic, teratogenic, or reproductive

effects.[1] The product is not classified according to EU regulations.[1]

Physical and Chemical Properties
A summary of the known physical and chemical properties of Cbz-Gly-NH2 is presented below.

Property Value Source

Chemical Name Nα-Cbz-glycine amide [1]

Synonyms Z-Gly-NH2 [1][2]

CAS Number 949-90-6 [2]

Molecular Formula C10H12N2O3 [1]

Molecular Weight 208.2 g/mol [2]

Appearance White to off-white solid/powder [3]

Exposure Controls and Personal Protection
To minimize exposure, a combination of engineering controls and personal protective

equipment (PPE) is essential.

Engineering Controls
Ventilation: All handling of Cbz-Gly-NH2 powder, including weighing and reconstitution,

should be performed in a certified chemical fume hood or a laboratory with adequate general

ventilation to minimize inhalation exposure.[1][4] Use process enclosures or local exhaust

ventilation to keep airborne levels below recommended exposure limits.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE protocol is mandatory to prevent skin contact, eye exposure, and

inhalation.[5]
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PPE Type Specification Rationale

Hand Protection
Nitrile or neoprene gloves.

Inspect gloves prior to use.

Provides protection against

accidental skin contact.[1][4][5]

Eye & Face Protection

Safety glasses with side

shields or chemical safety

goggles (ANSI Z87.1-

compliant).

Protects eyes from airborne

powder and potential splashes

of solutions.[1][4][5]

Skin & Body Protection Laboratory coat.
Prevents contamination of

personal clothing.[1][5][6]

Respiratory Protection

A NIOSH-approved respirator

with a particulate filter (e.g.,

N95 or P100) is required if a

fume hood is not available or if

handling generates significant

dust.

Prevents inhalation of the

powder.[1][5]

Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of the

compound and ensuring laboratory safety.

Handling
General Hygiene: Wash hands thoroughly after handling and before eating, smoking, or

using the lavatory.[1]

Dust Avoidance: Do not breathe dust.[1]

Ignition Sources: Keep away from heat and sources of ignition.[1]

Spills: For small spills, use appropriate tools to place the material into a convenient waste

disposal container. For large spills, use a shovel for containment and disposal.[1]

Storage
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Temperature: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][8]

Do not store above 5°C (41°F).[1] For long-term storage, -20°C is recommended.[9][10]

Incompatibilities: Store away from strong oxidizing agents.[1]

Light: Protect from intense light.[9]

First Aid Measures
In case of exposure, follow these first aid protocols and seek medical attention.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[1][4]

Skin Contact

Immediately wash off with soap and plenty of

water for at least 15 minutes while removing

contaminated clothing and shoes.[1][4]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, lifting upper and lower eyelids.

Remove contact lenses if present and easy to

do.[1][7]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water.[6]

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[1]

Conditions to Avoid: Strong oxidizing agents.[1]

Hazardous Decomposition Products: Under fire conditions, may produce oxides of carbon

(CO, CO2) and nitrogen (NO, NO2).[1]
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Disposal Considerations
Waste must be disposed of in accordance with federal, state, and local environmental control

regulations.[1] Treat Cbz-Gly-NH2 and its waste as chemical waste.[6] Collect all waste in a

designated and clearly labeled chemical waste container.[6]

Experimental Protocols and Workflows
Hazard Identification and Risk Assessment Workflow
The following diagram illustrates a logical workflow for identifying hazards and assessing risks

before handling Cbz-Gly-NH2.
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Review Safety Data Sheet (SDS)
and available literature

Identify Potential Hazards
(Inhalation, Skin/Eye Contact)

Assess Exposure Potential
(Quantity, Duration, Frequency)

Determine Engineering Controls
(Fume Hood, Ventilation)

Select Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Develop Safe Handling
and Storage Procedures

Establish Emergency
and Spill Response Plan

Proceed with Experiment

Click to download full resolution via product page

Caption: Hazard identification and risk assessment workflow.
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Personal Protective Equipment (PPE) Donning and
Doffing Protocol
The sequence for putting on and taking off PPE is crucial to prevent contamination.

Donning (Putting On)

Doffing (Taking Off)

Lab Coat Respirator (if needed) Goggles/Face Shield Gloves

Gloves Goggles/Face Shield Lab Coat Respirator (if needed)

Click to download full resolution via product page

Caption: PPE donning and doffing sequence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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